BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of Methyl 5-
methylthiazole-2-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Methyl 5-methyithiazole-2-
Compound Name:
carboxylate

cat. No.: B1300352

An In-depth Technical Guide to Methyl 2-
methylthiazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-methylthiazole-5-
carboxylate, a heterocyclic compound with significant potential in various scientific and
medicinal fields. This document details its chemical properties, synthesis methodologies, and
known biological activities, presented in a format tailored for researchers and professionals in
drug development.

Core Molecular and Physicochemical Properties

Methyl 2-methylthiazole-5-carboxylate is a thiazole derivative with a methyl group at the 2-
position and a methyl carboxylate group at the 5-position.[1] Its fundamental properties are
summarized in the table below.
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Property Value Source
Chemical Formula CeH7NO2S PubChem|[2]
Molecular Weight 157.19 g/mol PubChem[1][2]
methyl 2-methyl-1,3-thiazole-5-
IUPAC Name PubChem|[2]
carboxylate
CAS Number 53233-90-2 PubChem][2]
Canonical SMILES CC1=NC=C(S1)C(=0)0C Smolecule[1]
WJIPVCUYKYLWTPC-
InChl Key Smolecule[1]
UHFFFAOYSA-N
XLogP3 15 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem][2]
Hydrogen Bond Acceptor
3 PubChem|[2]
Count
Rotatable Bond Count 2 PubChem|[2]
Exact Mass 157.01974964 Da PubChem|[2]
Monoisotopic Mass 157.01974964 Da PubChem][2]
Topological Polar Surface Area  67.4 A2 PubChem|[2]
Heavy Atom Count 10 PubChem|[2]

Chemical Structure

The structure of Methyl 2-methylthiazole-5-carboxylate, featuring a five-membered thiazole
ring, is crucial to its chemical reactivity and biological activity.

Fig. 1: Chemical structure of Methyl 2-methylthiazole-5-carboxylate.

Synthesis Protocols

The primary method for synthesizing Methyl 2-methylthiazole-5-carboxylate and its derivatives
is the Hantzsch thiazole synthesis.[1] This reaction involves the condensation of an a-
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haloketone with a thioamide.[1]

Modified Hantzsch Thiazole Synthesis

A significant improvement over the traditional Hantzsch method, which often results in low
yields, involves the use of acetonitrile as a solvent and triethylamine as a base catalyst.[3] This
modification dramatically improves reaction yields and reproducibility.

Experimental Workflow:

Reactants

Reaction Conditions Product

Triethylamine (2.5 equiv.) }—» Reflux (82°C) }—»‘ ~1 hour }-—I Methyl 2-methylthiazole-5-carboxylate

Thioacetamide

-\ﬂb L.
» Acetonitrile }—»
Alkyl 4-halo-2-chloroacetoacetate

Click to download full resolution via product page

Fig. 2: Workflow for the modified Hantzsch synthesis.

Detailed Protocol: A process for the production of alkyl 2-methylthiazole-5-carboxylates
involves contacting a solution of an alkyl 4-(halo)-2-chloroacetoacetate in acetonitrile with
thioacetamide.[3] Subsequently, an amine, preferably triethylamine, is added, and the reaction
mixture is heated at reflux until the reaction is substantially complete.[3] For instance, to a
solution of thioacetamide in acetonitrile, ethyl 2-chloro-4,4,4-trifluoroacetoacetate is added.[3]
After stirring at room temperature, triethylamine is slowly introduced, and the mixture is refluxed
for one hour.[3] The workup involves cooling, addition of water, extraction with a suitable
solvent like ether, and washing with dilute acid.[3]

Biological and Pharmacological Significance

Methyl 2-methylthiazole-5-carboxylate has demonstrated a range of biological activities,
making it a compound of interest for drug discovery and development.
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» Antimicrobial, Antifungal, Antiviral, and Antitumor Properties: Studies have indicated that this
compound exhibits a broad spectrum of bioactivity.[1]

» Enzyme Inhibition: It has been identified as an inhibitor of xanthine oxidase, an enzyme
involved in purine metabolism.[1] This suggests potential applications in conditions
associated with high uric acid levels.

o Protein Stabilization: The compound has been investigated for its capacity to act as a
stabilizing agent for proteins.[1]

The biological activity of Methyl 2-methylthiazole-5-carboxylate is attributed to its ability to
interact with the active sites of various enzymes, thereby modulating biochemical pathways.[1]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 2-methylthiazole-5-carboxylate is associated with the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or under a fume hood.

Conclusion

Methyl 2-methylthiazole-5-carboxylate is a versatile heterocyclic compound with a well-defined
chemical profile and established synthesis routes. Its diverse biological activities, particularly as
an enzyme inhibitor, underscore its potential as a lead compound in drug discovery programs.
Further research into its mechanism of action and structure-activity relationships is warranted
to fully exploit its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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